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Compound of Interest

Compound Name: 2,3,6-Trichlorobenzoic acid

Cat. No.: B165525

An In-depth Technical Guide on 2,3,6-Trichlorobenzoic Acid

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 2,3,6-Trichlorobenzoic acid, tailored for researchers, scientists, and
professionals in drug development.

Core Physicochemical Data

2,3,6-Trichlorobenzoic acid, a member of the chlorobenzoic acid class, is a synthetic auxin
historically used as a post-emergence herbicide.[1] Its chemical identity is defined by a benzoic
acid core with chlorine atoms substituted at the 2, 3, and 6 positions of the benzene ring.[1]

Quantitative Physicochemical Properties

The key quantitative data for 2,3,6-Trichlorobenzoic acid are summarized in the table below
for ease of reference and comparison.
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Property Value Source
Chemical Formula C7HsCIz02 [21[3114]
Molecular Weight 225.46 g/mol [3]
Molar Mass 225.45 g-mol—1 [2]
CAS Registry Number 50-31-7 [4]
Appearance Colorless crystalline powder [2]
Odor Odorless [2]

Chemical Structure

The structural arrangement of atoms within the 2,3,6-Trichlorobenzoic acid molecule is
crucial for understanding its chemical behavior and interactions.
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Chemical Structure of 2,3,6-Trichlorobenzoic Acid

Benzene Ring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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